Cas no 669071-14-1 (1-Chloro-5-methoxy-3,5-dioxo-2,6-dioxa-5lambda~5~-phospha-3-phosphoniaheptane)

• Product Name: 1-Chloro-5-methoxy-3,5-dioxo-2,6-dioxa-5lambda~5~-phospha-3-phosphoniaheptane
• CAS No: 669071-14-1
• MF: C₄H₁₀ClO₅P₂
• MW: 235.5197224617
• CID: 2796654
• PubChem ID: 71368923
• Update Time: 2025-04-21

1-Chloro-5-methoxy-3,5-dioxo-2,6-dioxa-5lambda~5~-phospha-3-phosphoniaheptane Chemical and Physical Properties

Names and Identifiers

• DTXSID60791967
• 1-Chloro-5-methoxy-3,5-dioxo-2,6-dioxa-5lambda~5~-phospha-3-phosphoniaheptane
• 669071-14-1

• Inchi： 1S/C4H10ClO5P2/c1-8-12(7,9-2)4-11(6)10-3-5/h3-4H2,1-2H3/q+1
• InChI Key： ZKOFRRUWSAMEPW-UHFFFAOYSA-N
• SMILES： ClCO[P+](CP(=O)(OC)OC)=O

Computed Properties

• Exact Mass: 234.9692001Da
• Monoisotopic Mass: 234.9692001Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 61.8Ų